Cas no 20210-74-6 (4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]phenyl o-toluenesulphonate)

• Product name: 4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]phenyl o-toluenesulphonate
• CAS No: 20210-74-6
• MF: C₂₇H₁₉NO₇S
• MW: 501.507266283035
• CID: 909285
• PubChem ID: 44150919

4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]phenyl o-toluenesulphonate Chemical and Physical Properties

Names and Identifiers

• 4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]phenyl o-toluenesulphonate
• 2-{4-[(1-amino-4-hydroxy-9,10-dioxo-9,10-dihydroanthracen-2-yl)oxy]benzyl}benzenesulfonate
• 4-((1-Amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy)phenylo-toluenesulphonate
• NS00050179
• 4-[(1-Amino-4-hydroxy-9,10-dioxo-9,10-dihydroanthracen-2-yl)oxy]phenyl 2-methylbenzene-1-sulfonate
• DTXSID80942292
• EINECS 243-603-6
• 20210-74-6
• FDZLAOZRZYUOJA-UHFFFAOYSA-N

• Inchi： InChI=1S/C27H19NO7S/c1-15-6-2-5-9-22(15)36(32,33)35-17-12-10-16(11-13-17)34-21-14-20(29)23-24(25(21)28)27(31)19-8-4-3-7-18(19)26(23)30/h2-14,29H,28H2,1H3
• InChI Key： FDZLAOZRZYUOJA-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1S(=O)(=O)OC2=CC=C(C=C2)OC3=C(C4=C(C(=C3)O)C(=O)C5=CC=CC=C5C4=O)N

Computed Properties

• Exact Mass: 501.08827
• Monoisotopic Mass: 501.08822312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų
• XLogP3: 5.9

Experimental Properties

• PSA: 132.99